Cas no 90233-56-0 (Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester)

Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester structure

90233-56-0 structure

Product Name:Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester

CAS No:90233-56-0

MF:C₂₁H₂₄O₅

MW:356.412266731262

CID:791655

PubChem ID:23011431

Update Time:2025-04-19

Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
- (4-methoxycarbonylphenyl) 4-hexoxybenzoate
- 4-(METHOXYCARBONYL)PHENYL 4-(HEXYLOXY)BENZOATE
- AKOS003503973
- DTXSID00629795
- SCHEMBL11121874
- 90233-56-0
- Inchi： 1S/C21H24O5/c1-3-4-5-6-15-25-18-11-7-17(8-12-18)21(23)26-19-13-9-16(10-14-19)20(22)24-2/h7-14H,3-6,15H2,1-2H3
- InChI Key： QDJGOOSNYMCTJS-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)OC2C=CC(C(=O)OC)=CC=2)=CC=1)CCCCCC

Computed Properties

Exact Mass: 356.16237386g/mol
Monoisotopic Mass: 356.16237386g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 11
Complexity: 420
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 61.8Å²

Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
3. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
4. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
5. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197

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